[(5-butyl-2-thienyl)methylene]malononitrile

• IUPAC Name: 2-[(5-butylthiophen-2-yl)methylidene]propanedinitrile
• InChI: InChI=1S/C12H12N2S/c1-2-3-4-11-5-6-12(15-11)7-10(8-13)9-14/h5-7H,2-4H2,1H3
• InChI Key: AAAFFJJBQGZTFF-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(S1)C=C(C#N)C#N
• Molecular Formula: C12H12N2S
• Molecular Weight: 216.30 g/mol

Description

[(5-butyl-2-thienyl)methylene]malononitrile, commonly known as CS gas, is a non-lethal chemical agent used for riot control and crowd dispersal. It was first developed in the 1960s and has since been widely used by law enforcement agencies around the world.

Mechanism of Action

CS gas acts as an irritant to the eyes, nose, throat, and skin. It causes tearing, coughing, and difficulty breathing. The exact mechanism of action is not fully understood, but it is believed to affect the nervous system by activating pain receptors and causing inflammation.
Biochemical and Physiological Effects:
CS gas has been shown to cause a variety of biochemical and physiological effects. It can cause oxidative stress, inflammation, and DNA damage. It has also been shown to affect the immune system and alter gene expression.

Advantages and Limitations for Lab Experiments

CS gas is a useful tool for studying the effects of irritants on the body. It is relatively safe and non-lethal, making it a good choice for animal studies. However, its effects can be unpredictable and vary depending on the individual, making it difficult to draw definitive conclusions from experiments.

Future Directions

There are many potential future directions for research on CS gas. One area of interest is its potential use in the treatment of certain medical conditions, such as asthma and chronic obstructive pulmonary disease. Another area of interest is its potential use as a tool for studying the effects of inflammation and oxidative stress on the body. Further research is needed to fully understand the mechanism of action and potential uses of CS gas.

Scientific Research Applications

CS gas has been extensively studied for its effects on humans and animals. It has been used in research to study respiratory, cardiovascular, and neurological effects, as well as its potential use in the treatment of certain medical conditions.